Cas no 1090386-01-8 (4-hydroxy-N,N-dimethyl-3-(2-phenylethenesulfonamido)benzene-1-sulfonamide)

• Product Name: 4-hydroxy-N,N-dimethyl-3-(2-phenylethenesulfonamido)benzene-1-sulfonamide
• CAS No: 1090386-01-8
• MF: C₁₆H₁₈N₂O₅S₂
• MW: 382.454521656036
• CID: 5980026
• PubChem ID: 25335372
• Update Time: 2025-10-22

4-hydroxy-N,N-dimethyl-3-(2-phenylethenesulfonamido)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Z317469746
• 1090386-01-8
• EN300-26583202
• 4-hydroxy-N,N-dimethyl-3-(2-phenylethenesulfonamido)benzene-1-sulfonamide

• Inchi： 1S/C16H18N2O5S2/c1-18(2)25(22,23)14-8-9-16(19)15(12-14)17-24(20,21)11-10-13-6-4-3-5-7-13/h3-12,17,19H,1-2H3/b11-10+
• InChI Key： DHYBEVHKZPWSCM-ZHACJKMWSA-N
• SMILES： S(C1C=CC(=C(C=1)NS(/C=C/C1C=CC=CC=1)(=O)=O)O)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 382.06571403g/mol
• Monoisotopic Mass: 382.06571403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 4-hydroxy-N,N-dimethyl-3-(2-phenylethenesulfonamido)benzene-1-sulfonamide

Comprehensive Overview of 4-hydroxy-N,N-dimethyl-3-(2-phenylethenesulfonamido)benzene-1-sulfonamide (CAS No. 1090386-01-8)

4-hydroxy-N,N-dimethyl-3-(2-phenylethenesulfonamido)benzene-1-sulfonamide (CAS No. 1090386-01-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This sulfonamide derivative features a hydroxy group and a phenylethenesulfonamido moiety, which contribute to its reactivity and functionality in various chemical processes. Researchers are particularly interested in its role as an intermediate in the synthesis of bioactive molecules, making it a subject of ongoing studies in drug discovery and development.

The compound's molecular structure, characterized by the presence of both sulfonamide and vinyl sulfone groups, offers versatile reactivity, enabling its use in targeted modifications and conjugations. This has led to its exploration in fields such as proteomics and bioconjugation, where precise chemical modifications are crucial. Recent trends in AI-driven drug discovery and high-throughput screening have further highlighted the importance of such compounds, as they serve as building blocks for novel therapeutics. The demand for sulfonamide-based intermediates like this one has surged, aligning with the growing focus on precision medicine and personalized therapies.

From a synthetic chemistry perspective, 4-hydroxy-N,N-dimethyl-3-(2-phenylethenesulfonamido)benzene-1-sulfonamide is often utilized in click chemistry reactions, owing to its ability to form stable covalent bonds with biomolecules. This property is particularly valuable in the development of fluorescent probes and diagnostic agents, which are essential tools in modern biomedical research. Additionally, its compatibility with green chemistry principles has made it a candidate for sustainable synthesis routes, addressing the increasing demand for eco-friendly chemical processes.

The compound's relevance extends to the field of cancer research, where sulfonamide derivatives are being investigated for their potential as kinase inhibitors and antitumor agents. Its structural features allow for interactions with specific protein targets, making it a promising scaffold for designing small-molecule therapeutics. As the scientific community continues to explore targeted cancer therapies, compounds like 4-hydroxy-N,N-dimethyl-3-(2-phenylethenesulfonamido)benzene-1-sulfonamide are expected to play a pivotal role in advancing these efforts.

In summary, 4-hydroxy-N,N-dimethyl-3-(2-phenylethenesulfonamido)benzene-1-sulfonamide (CAS No. 1090386-01-8) represents a versatile and valuable compound in contemporary chemical and biomedical research. Its applications span from drug discovery to diagnostic development, reflecting its broad utility and potential for future innovations. As research progresses, this compound is likely to remain a key focus for scientists exploring new frontiers in molecular design and therapeutic intervention.